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Compound of Interest

Compound Name: 3,5-Dimethoxybenzoic Acid

Cat. No.: B044328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties and

stability of 3,5-Dimethoxybenzoic Acid (DMBA). The information contained herein is intended

to be a valuable resource for researchers, scientists, and professionals involved in drug

development and other chemical synthesis applications where a thorough understanding of the

energetic and stability characteristics of this compound is crucial.

Core Thermochemical Data
The following table summarizes the key thermochemical properties of 3,5-Dimethoxybenzoic
Acid. These values are essential for understanding the energy landscape of the molecule and

for performing accurate thermodynamic calculations in reaction and process design.
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Thermochemic
al Property

Symbol Value Units Reference

Standard Solid

Enthalpy of

Combustion

ΔcH°solid -4246.70 ± 0.90 kJ/mol [1]

Solid Phase

Enthalpy of

Formation

ΔfH°solid -724.00 ± 1.50 kJ/mol [1][2]

Enthalpy of

Fusion
ΔfusH° 20.39 kJ/mol [2]

Enthalpy of

Sublimation
ΔsubH° 127.1 ± 0.6 kJ/mol [3]

Ideal Gas Heat

Capacity
Cp,gas (Calculated) J/mol·K [2]

Standard Gibbs

Free Energy of

Formation

ΔfG° -357.69 kJ/mol [2]

Enthalpy of

Formation at

Standard

Conditions (gas)

ΔfH°gas -544.75 kJ/mol [2]

Physical Properties and Stability
Beyond its thermochemical characteristics, the physical properties and stability of 3,5-
Dimethoxybenzoic Acid are critical for its handling, storage, and application.
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Physical Property Value Units Reference

Molecular Formula C₉H₁₀O₄ [1]

Molecular Weight 182.17 g/mol [2]

Melting Point 178-180 °C [4][5]

Appearance
White to off-white

crystalline powder
[4]

Density ~1.214 g/cm³ [4]

Stability:

3,5-Dimethoxybenzoic Acid is stable under normal temperatures and pressures.[4] For

optimal preservation, it should be stored in tightly closed containers in a cool, dry, and well-

ventilated area, away from incompatible substances.[4] While specific thermal decomposition

data is not extensively available, thermogravimetric analysis (TGA) would be the standard

method to determine its decomposition profile.

Experimental Protocols
The determination of the thermochemical properties of 3,5-Dimethoxybenzoic Acid relies on

precise calorimetric and analytical techniques. The following sections detail the generalized

experimental methodologies for the key parameters.

Determination of Enthalpy of Combustion via Static
Bomb Calorimetry
The standard enthalpy of combustion is determined using a static bomb calorimeter. This

technique measures the heat released when a substance is completely burned in a constant-

volume container filled with excess oxygen.

Methodology:

Sample Preparation: A pellet of known mass (typically 0.5 - 1.0 g) of high-purity 3,5-
Dimethoxybenzoic Acid is prepared.
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Bomb Assembly: The pellet is placed in a crucible within the bomb. A known length of fuse

wire is connected to the electrodes, with the wire in contact with the sample. A small, known

amount of distilled water (typically 1 mL) is added to the bomb to ensure that the water

formed during combustion is in the liquid state.

Pressurization: The bomb is sealed and pressurized with high-purity oxygen to approximately

30 atm.

Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter's

insulated bucket. The system is allowed to reach thermal equilibrium.

Combustion: The sample is ignited by passing an electric current through the fuse wire. The

temperature of the water in the calorimeter is recorded at regular intervals before, during,

and after combustion to determine the temperature rise.

Calibration: The energy equivalent of the calorimeter is determined by combusting a

standard reference material with a known heat of combustion, such as benzoic acid.

Calculation: The heat of combustion of the sample is calculated from the corrected

temperature rise and the energy equivalent of the calorimeter, with corrections made for the

heat of formation of nitric acid from residual nitrogen and the heat of combustion of the fuse

wire.

Determination of Enthalpy of Sublimation via Knudsen
Effusion Method
The enthalpy of sublimation, the energy required for a substance to transition from a solid to a

gaseous state, can be determined from vapor pressure measurements at different

temperatures using the Knudsen effusion method.

Methodology:

Sample Preparation: A small amount of 3,5-Dimethoxybenzoic Acid is placed in a Knudsen

cell, which is a small container with a precisely dimensioned orifice.

Vacuum System: The Knudsen cell is placed in a high-vacuum chamber.
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Temperature Control: The temperature of the cell is precisely controlled and varied over a

range.

Mass Loss Measurement: The rate of mass loss of the sample due to effusion of the vapor

through the orifice is measured at each temperature.

Vapor Pressure Calculation: The vapor pressure at each temperature is calculated from the

rate of mass loss using the Knudsen equation.

Clausius-Clapeyron Plot: The natural logarithm of the vapor pressure is plotted against the

reciprocal of the absolute temperature (1/T).

Enthalpy of Sublimation Calculation: The enthalpy of sublimation is determined from the

slope of the Clausius-Clapeyron plot (slope = -ΔsubH°/R, where R is the ideal gas constant).

Determination of Enthalpy of Fusion via Differential
Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature. It is a common method for determining the enthalpy of

fusion.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 2-10 mg) of 3,5-
Dimethoxybenzoic Acid is hermetically sealed in an aluminum pan. An empty sealed pan is

used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific heating rate (e.g., 10 °C/min) under a controlled

atmosphere (typically an inert gas like nitrogen).

Heating Cycle: The sample and reference are heated at a constant rate. The DSC instrument

measures the differential heat flow between the sample and the reference.
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Data Analysis: An endothermic peak is observed on the DSC thermogram, corresponding to

the melting of the sample. The area under this peak is integrated to determine the heat of

fusion.

Calibration: The instrument is calibrated for temperature and enthalpy using certified

reference materials with known melting points and enthalpies of fusion, such as indium.

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental and data analysis

processes for determining the key thermochemical properties of 3,5-Dimethoxybenzoic Acid.
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General workflow for determining key thermochemical properties.
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Workflow for assessing the thermal stability of 3,5-Dimethoxybenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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